Cas no 25314-80-1 (1-Propanol,3-(dimethylamino)-, 1-benzoate)

• Product name: 1-Propanol,3-(dimethylamino)-, 1-benzoate
• CAS No: 25314-80-1
• MF: C₁₂H₁₇NO₂
• Molecular Weight: 207.26888
• CID: 272860
• PubChem ID: 2249229

1-Propanol,3-(dimethylamino)-, 1-benzoate Properties

Names and Identifiers

• 1-Propanol,3-(dimethylamino)-, 1-benzoate
• 3-(dimethylamino)propyl benzoate
• SR-01000196593-1
• SCHEMBL11731035
• SCHEMBL11287086
• SMR000140143
• MLS000532705
• BIM-0047932.P001
• CBMicro_047948
• 3-(dimethylamino) propyl benzoate
• SR-01000196593
• CHEBI:34327
• Q27115993
• 25314-80-1
• HMS2469K21
• CHEMBL1571562
• DTXSID70367238

• Inchi： InChI=1S/C12H17NO2/c1-13(2)9-6-10-15-12(14)11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChIKey： HYFRSDYVPRIFOE-UHFFFAOYSA-N
• SMILES： CN(CCCOC(C1=CC=CC=C1)=O)C

Computed Properties

• 精确分子量: 207.12601
• 同位素质量: 207.126
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 15
• 可旋转化学键数量: 6
• 复杂度: 186
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 29.5Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.033
• Boiling Point: 291.1°C at 760 mmHg
• 闪点: 105.7°C
• Refractive Index: 1.512
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters